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Compound of Interest

Compound Name: JNJ-1013

Cat. No.: B10832104

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of stock solutions of
JNJ-1013, a potent and selective IRAK1 PROTAC degrader. Adherence to these guidelines is

crucial for ensuring the stability, and reliable performance of the compound in downstream
applications.

Summary of JNJ-1013 Properties

JNJ-1013 is a proteolysis-targeting chimera (PROTAC) that potently and selectively degrades
Interleukin-1 Receptor-Associated Kinase 1 (IRAK1).[1][2] It has shown strong anti-proliferative
effects in specific cancer cell lines, making it a valuable tool for research in oncology and
immunology.[3]

Data Presentation: Solubility and Storage

The following table summarizes the key quantitative data for preparing and storing JNJ-1013
stock solutions.
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Concentration/Con

Parameter Solvent . Source
dition

Solubility DMSO Soluble to 100 mM [1]
25 mg/mL (~28.47

DMSO [4]
mM)
Sparingly soluble: 1-

DMSO baringy [5]
10 mg/mL

o Slightly soluble: 0.1-1

Acetonitrile [5]
mg/mL
Slightly soluble: 0.1-1

Water [5]

mg/mL

Storage of Solid

-20°C

Long term (months to

years)

[3]

0-4°C

Short term (days to

weeks)

[3]

4°C

Protect from light

[2]14]

Storage of Stock
Solution (in DMSO)

-80°C

Up to 6 months

[4]16]

-20°C

Up to 1 month (protect
from light)

[4]16]

Note: The molecular weight of INJ-1013 is approximately 878.06 g/mol .[1][3] Batch-specific

molecular weights may vary, and it is recommended to refer to the Certificate of Analysis for

precise calculations.

Experimental Protocol: Preparation of JNJ-1013
Stock Solution

This protocol details the methodology for preparing a 10 mM stock solution of INJ-1013 in

DMSO.
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Materials:

JNJ-1013 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of INJ-1013 to equilibrate to room temperature for
at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of INJ-1013 powder into the tube. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 0.878 mg of JNJ-1013.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the JINJ-1013 powder. To continue the example, add 100 pL of DMSO to the
0.878 mg of INJ-1013.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to ensure complete
dissolution. Gentle warming (e.g., in a 37°C water bath for a few minutes) and sonication can
be used to aid dissolution if necessary.[4] Visually inspect the solution to ensure no solid
particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile cryovials.[6]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and solvent. Store the aliquots at -80°C for long-term storage (up to 6
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months) or at -20°C for short-term storage (up to 1 month).[4][6] When storing at -20°C, it is
advisable to protect the aliquots from light.[4]

Visualization of Experimental Workflow

The following diagram illustrates the workflow for preparing and storing JNJ-1013 stock
solutions.
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JNJ-1013 Stock Solution Workflow
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Caption: Workflow for the preparation and storage of JINJ-1013 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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